Cas no 1588441-13-7 (3-Aminomethyl-2-methoxypyridine hydrochloride)

• Product Name: 3-Aminomethyl-2-methoxypyridine hydrochloride
• CAS No: 1588441-13-7
• MF: C₇H₁₁ClN₂O
• MW: 174.6280
• CID: 2094556
• Update Time: 2025-05-23

3-Aminomethyl-2-methoxypyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methoxypyridin-3-yl)methanamine hydrochloride
• 3-Aminomethyl-2-methoxypyridine hydrochloride
• (2-methoxypyridin-3-yl)methanamine;hydrochloride
• 3-Aminomethyl-2-methoxypyridine HCl
• (2-METHOXYPYRIDIN-3-YL)METHANAMINE HCL
• SB53247

• Inchi： 1S/C7H10N2O.ClH/c1-10-7-6(5-8)3-2-4-9-7;/h2-4H,5,8H2,1H3;1H
• InChI Key： BQFPYUKOBJLUPP-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Topological Polar Surface Area: 48.1

Additional information on 3-Aminomethyl-2-methoxypyridine hydrochloride

3-Aminomethyl-2-methoxypyridine Hydrochloride: A Comprehensive Overview

3-Aminomethyl-2-methoxypyridine hydrochloride, with the CAS number 1588441-13-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an aminomethyl group attached to a pyridine ring substituted with a methoxy group. The hydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a valuable material for various applications.

The synthesis of 3-aminomethyl-2-methoxypyridine hydrochloride involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through methods such as nucleophilic substitution and acid-base neutralization. Researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, ensuring high yields and purity. These developments highlight the importance of this compound in both academic and industrial settings.

In terms of pharmacological properties, 3-aminomethyl-2-methoxypyridine hydrochloride has shown promising activity in preclinical studies. It has been investigated as a potential lead compound for drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies. Recent studies have demonstrated its ability to modulate key signaling pathways involved in chronic inflammatory diseases, such as arthritis and neurodegenerative disorders. Additionally, its anti-proliferative effects on cancer cells have been attributed to its ability to inhibit specific enzymes and transcription factors.

The application of 3-aminomethyl-2-methoxypyridine hydrochloride extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. Such applications hold promise for advancing technologies such as flexible electronics and energy storage devices.

From an environmental perspective, the ecological impact of 3-aminomethyl-2-methoxypyridine hydrochloride has been a topic of interest. Studies have assessed its biodegradability and potential toxicity to aquatic organisms. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, with minimal acute toxicity to fish and algae. These findings are crucial for ensuring responsible handling and disposal practices in industrial settings.

In conclusion, 3-aminomethyl-2-methoxypyridine hydrochloride (CAS No. 1588441-13-7) is a versatile compound with diverse applications across multiple disciplines. Its chemical structure, synthesis methods, pharmacological properties, and material science applications underscore its significance in contemporary research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.